Cas no 2172579-29-0 (4-(ethanesulfonyl)-2,5-dimethylthiophene-3-carboxylic acid)

• Product Name: 4-(ethanesulfonyl)-2,5-dimethylthiophene-3-carboxylic acid
• CAS No: 2172579-29-0
• MF: C₉H₁₂O₄S₂
• MW: 248.319180488586
• CID: 6200238
• PubChem ID: 165604480
• Update Time: 2025-06-11

4-(ethanesulfonyl)-2,5-dimethylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(ethanesulfonyl)-2,5-dimethylthiophene-3-carboxylic acid
• 2172579-29-0
• EN300-1609782

• Inchi： 1S/C9H12O4S2/c1-4-15(12,13)8-6(3)14-5(2)7(8)9(10)11/h4H2,1-3H3,(H,10,11)
• InChI Key： YNRKRUDNTGZBDQ-UHFFFAOYSA-N
• SMILES： S(CC)(C1=C(C)SC(C)=C1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 248.01770121g/mol
• Monoisotopic Mass: 248.01770121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Additional information on 4-(ethanesulfonyl)-2,5-dimethylthiophene-3-carboxylic acid

Comprehensive Overview of 4-(ethanesulfonyl)-2,5-dimethylthiophene-3-carboxylic acid (CAS No. 2172579-29-0)

The compound 4-(ethanesulfonyl)-2,5-dimethylthiophene-3-carboxylic acid (CAS No. 2172579-29-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene core substituted with an ethanesulfonyl group and a carboxylic acid functionality, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel sulfonyl-containing scaffolds in medicinal chemistry.

One of the key reasons for the growing interest in 4-(ethanesulfonyl)-2,5-dimethylthiophene-3-carboxylic acid is its role in addressing contemporary challenges in small-molecule drug development. With the pharmaceutical industry focusing on targeted therapies and precision medicine, this compound’s modular structure allows for efficient derivatization. For instance, its carboxylic acid group enables easy conjugation with amines or alcohols, facilitating the creation of amides or esters—common motifs in FDA-approved drugs. Additionally, the ethanesulfonyl moiety enhances solubility and bioavailability, critical factors in modern drug design.

From an industrial perspective, CAS No. 2172579-29-0 is also gaining traction as a building block for agrochemicals. The thiophene ring system is known for its pesticidal and herbicidal properties, and the introduction of a sulfonyl group can further modulate biological activity. Recent studies highlight its potential in developing eco-friendly crop protection agents, aligning with global trends toward sustainable agriculture. This aligns with frequent search queries like "green chemistry in agrochemicals" and "sulfonyl derivatives in agriculture," reflecting user interest in environmentally benign solutions.

Another hotspot for 4-(ethanesulfonyl)-2,5-dimethylthiophene-3-carboxylic acid is its utility in material science. The compound’s conjugated system and polar functional groups make it a candidate for designing organic electronic materials, such as semiconductors or photovoltaic components. Searches for "thiophene-based conductive polymers" or "sulfonyl-functionalized organic materials" underscore the demand for innovative materials in renewable energy technologies. Researchers are exploring its incorporation into OLEDs and sensors, leveraging its electron-withdrawing properties.

Quality and synthesis methods for CAS No. 2172579-29-0 are also frequently discussed topics. Optimized protocols for its production often involve Pd-catalyzed cross-coupling or sulfonylation reactions, which are critical for achieving high yields and purity. Laboratories prioritize scalable and cost-effective routes, as evidenced by search trends like "large-scale synthesis of sulfonyl thiophenes" or "purification of carboxylic acid derivatives." These queries reflect the practical challenges faced by chemists in both academic and industrial settings.

In summary, 4-(ethanesulfonyl)-2,5-dimethylthiophene-3-carboxylic acid (CAS No. 2172579-29-0) is a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and advanced materials. Its structural features align with current scientific priorities, including drug discovery, sustainability, and renewable energy. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.